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Compound of Interest

Compound Name: L-sorbose-6-13C

Cat. No.: B583979 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of L-
Sorbose-6-13C, a non-hazardous, isotopically labeled monosaccharide. While L-Sorbose and

its isotopologues are not classified as hazardous substances, adherence to proper disposal

protocols is necessary to maintain a safe laboratory environment and comply with local

regulations.

Disposal Procedures
The recommended disposal procedures for L-Sorbose-6-13C are outlined below. These steps

are based on standard laboratory safety practices and information from safety data sheets for

L-Sorbose.

Step 1: Personal Protective Equipment (PPE) Before handling L-Sorbose-6-13C for disposal,

ensure you are wearing appropriate personal protective equipment, including:

Safety glasses or goggles

Laboratory coat

Gloves
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Step 2: Assess Contamination Determine if the L-Sorbose-6-13C waste is contaminated with

any hazardous materials.

Uncontaminated L-Sorbose-6-13C: If the material is pure, in its original container, or only

mixed with non-hazardous substances (e.g., water), it can be treated as non-hazardous

waste.

Contaminated L-Sorbose-6-13C: If the material is mixed with hazardous chemicals, it must

be treated as hazardous waste, following the disposal procedures for the contaminating

substance.

Step 3: Waste Segregation Properly segregate the L-Sorbose-6-13C waste.

Solid Waste: Collect dry, uncontaminated L-Sorbose-6-13C in a clearly labeled, sealed

container.

Aqueous Solutions: Non-hazardous aqueous solutions of L-Sorbose-6-13C should be

collected in a labeled container. Do not pour solutions down the drain unless permitted by

local regulations.

Contaminated Waste: Any L-Sorbose-6-13C waste that is contaminated with hazardous

materials must be segregated and disposed of according to the protocols for the hazardous

component.

Step 4: Labeling Clearly label all waste containers with the full chemical name ("L-Sorbose-6-
13C") and indicate if it is non-hazardous waste. If contaminated, the label must list all

components of the waste mixture.

Step 5: Storage Store the sealed waste containers in a designated, well-ventilated waste

collection area, away from incompatible materials.

Step 6: Final Disposal Consult with your institution's Environmental Health and Safety (EHS)

office or a licensed waste disposal contractor to arrange for the final disposal of the L-
Sorbose-6-13C waste.[1] It is crucial to adhere to all local, state, and federal regulations

regarding chemical waste disposal.[1] Do not dispose of L-Sorbose-6-13C in standard

household or laboratory trash, and do not empty it into drains.[1][2]
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Quantitative Data Summary
The following table summarizes key quantitative data for L-Sorbose. Note that the isotopic

labeling with Carbon-13 does not significantly alter these properties for disposal purposes.

Property Value Source

Molecular Formula C₆H₁₂O₆ [3][4]

Molecular Weight ~180.16 g/mol [3][5]

Melting Point 158 - 160 °C [3]

Solubility in Water Soluble [3]

Appearance Off-white powder/solid [3]

Experimental Protocols
As this document pertains to disposal procedures, detailed experimental protocols are not

applicable. The primary "protocol" is the step-by-step disposal guide provided above.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Sorbose-6-13C.
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Caption: L-Sorbose-6-13C Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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